Cas no 937-37-1 (2,5-Cyclohexadien-1-one, 4-diazo-2,6-dimethyl-)

• Product Name: 2,5-Cyclohexadien-1-one, 4-diazo-2,6-dimethyl-
• CAS No: 937-37-1
• MF: C₈H₈N₂O
• MW: 148.16192150116
• CID: 752559
• PubChem ID: 11073572
• Update Time: 2025-04-19

2,5-Cyclohexadien-1-one, 4-diazo-2,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadien-1-one, 4-diazo-2,6-dimethyl-
• 4-diazonio-2,6-dimethylphenolate
• 937-37-1
• DTXSID00454165

• Inchi： 1S/C8H8N2O/c1-5-3-7(10-9)4-6(2)8(5)11/h3-4H,1-2H3
• InChI Key： FDJXHMXREUSGSY-UHFFFAOYSA-N
• SMILES： [O-]C1C(C)=CC(=CC=1C)[N+]#N

Computed Properties

• Exact Mass: 148.063662883g/mol
• Monoisotopic Mass: 148.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 51.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes